Cas no 898252-77-2 (7-Hydroxythiochroman-4-one)
7-Hydroxythiochroman-4-one structure
Product Name:7-Hydroxythiochroman-4-one
CAS No:898252-77-2
MF:C9H8O2S
MW:180.223621368408
CID:2621099
Update Time:2023-08-07
7-Hydroxythiochroman-4-one Chemical and Physical Properties
Names and Identifiers
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- 7-hydroxythiochroman-4-one
- 7-Hydroxythiochroman-4-one
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- Inchi: 1S/C9H8O2S/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,10H,3-4H2
- InChI Key: YPQOXBRFKZRNLD-UHFFFAOYSA-N
- SMILES: S1C2C=C(C=CC=2C(CC1)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Topological Polar Surface Area: 62.6
7-Hydroxythiochroman-4-one Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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